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Cat. No.: B113419

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethyl-B-propiothetin hydrochloride (DMPT HCI), also known as (2-
Carboxyethyl)dimethylsulfonium chloride, is a naturally occurring sulfur-containing compound.
[1] Initially identified as a metabolite in marine phytoplankton, it serves as the primary precursor
to the climatically significant gas, dimethyl sulfide (DMS).[1] In recent years, DMPT HCI has
garnered significant attention in the field of aquaculture as a potent feed attractant for a variety
of aquatic species.[2] Its ability to stimulate feeding behavior and promote growth has made it a
valuable additive in aquafeeds. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, synthesis, and biological activity of DMPT HCI,
intended for researchers and professionals in drug development and related scientific fields.

Chemical Structure and Identification

DMPT HCl is the hydrochloride salt of dimethylsulfoniopropionate. Its chemical structure
consists of a dimethylsulfonium group attached to a propionic acid backbone.

Chemical Structure:

Table 1: Chemical Identification of DMPT HCI
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Molecular Weight 170.66 g/mol [2]
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Physicochemical Properties

DMPT HCI is a white to off-white crystalline solid.[3] It is known to be hygroscopic and should
be stored in a cool, dry place under an inert atmosphere.[3]

Table 2: Physicochemical Properties of DMPT HCI
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Property Value Reference(s)
Physical State Solid [3]
Appearance White to off-white crystalline 3]
powder

Melting Point 129 °C [3]

Solubility in Water Slightly soluble [3114]
Solubility in Ethanol Slightly soluble [31[4]
Solubility in DMSO Slightly soluble [31[4]

Note: Quantitative solubility data is not readily available in public literature. The term "slightly
soluble" is used as described in available chemical databases.

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of DMPT HCI. While
raw spectral data is not widely published, references to spectroscopic analyses exist.

Table 3: Spectroscopic Data References for DMPT HCI
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Technique Source of Information Key Observations/Notes

Data from a Varian A-60
instrument is referenced.
Expected signals would

1H NMR Spectroscopy PubChem CID 5316899 correspond to the two methyl
groups attached to the sulfur
atom and the two methylene

groups of the propionate chain.

Data from Bio-Rad
Laboratories, Inc. is
referenced. Expected signals
13C NMR Spectroscopy PubChem CID 5316899 would include those for the
methyl carbons, methylene
carbons, and the carboxyl

carbon.

A Fourier-Transform Infrared
(FTIR) spectrum obtained via a
KBr wafer is referenced.
Characteristic peaks would be
expected for the O-H stretch of
the carboxylic acid, C-H
stretches of the alkyl groups,
the C=0 stretch of the carboxyl
Infrared (IR) Spectroscopy PubChem CID 5316899 group, and S-C stretches. The
FTIR spectrum of HCI exhibits
a series of doublet peaks
between 2650 cm~! and 3100
cm~L[5] A detailed analysis
would involve identifying peaks
corresponding to the organic

cation and the hydrochloride

salt.[6][7]
Mass Spectrometry (MS) Not explicitly found for DMPT A mass spectrum of HCI would
HCI. show peaks corresponding to

H3>Cl and H3Cl, as well as
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fragments for 3>Cl and 37Cl
isotopes.[8] For DMPT HCI,
one would expect to observe
the molecular ion of the
organic cation, [CsH1002S]+,
and potentially its

fragmentation pattern.

Synthesis of DMPT HCI

DMPT HCI can be synthesized through the reaction of dimethyl sulfide with a 3-halopropionic
acid. The use of 3-chloropropionic acid is a common method.[9]

Experimental Protocol: Synthesis from 3-
Chloropropionic Acid and Dimethyl Sulfide

This protocol is adapted from a general method described in the literature.[9]

Materials:

3-Chloropropionic acid

Dimethyl sulfide

Acetonitrile (solvent)

Diethyl ether (for washing)

Procedure:

» Dissolve 3-chloropropionic acid in acetonitrile in a reaction flask equipped with a stirrer.
 In a separate vessel, prepare a solution of dimethyl sulfide in acetonitrile.

e Slowly add the dimethyl sulfide solution to the 3-chloropropionic acid solution at room
temperature with continuous stirring.
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» Allow the reaction to proceed. The reaction time may vary and should be monitored (e.g., by
TLC).

e Upon completion of the reaction, a colorless crystalline product should precipitate.
e Collect the product by filtration.

e Wash the collected crystals several times with diethyl ether to remove any unreacted starting
materials and solvent residues.

e Dry the final product under vacuum to yield (2-Carboxyethyl)dimethylsulfonium chloride.

Diagram 1: Synthesis Workflow for DMPT HCI
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Synthesis of DMPT HCI from 3-Chloropropionic Acid and Dimethyl Sulfide.
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Biological Activity and Mechanism of Action

DMPT HCl is primarily known for its role as a potent chemoattractant and feeding stimulant for
a wide range of aquatic animals, including fish and crustaceans.[10]

Putative Signaling Pathway for Chemoattraction

The precise signaling pathway for DMPT HCI in fish has not been fully elucidated. However,
based on the general understanding of fish chemosensory systems, a putative pathway can be
proposed.[11] It is likely that DMPT HCI interacts with G-protein coupled receptors (GPCRS) on
the surface of olfactory or gustatory receptor cells. This interaction is thought to trigger a
downstream signaling cascade, leading to neurotransmitter release and the generation of a
signal to the brain, which is interpreted as a food cue.

Diagram 2: Putative Signaling Pathway of DMPT HCI in Fish Taste Receptor Cells
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A putative signaling cascade for DMPT HCI-induced chemoattraction in fish.
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Experimental Protocols for Biological Evaluation

To assess the efficacy of DMPT HCI as a feed attractant, several experimental protocols can be
employed.

Protocol for Fish Behavioral Preference Test

This protocol is a standardized method to assess the preference of fish for a particular
environment or stimulus.[1][9][12]

Apparatus:

e An experimental tank divided into multiple zones, with a central arena for introducing the
stimulus.[9]

e Avideo camera mounted above the tank for recording fish movement.[9]

o A water recirculation system and heaters to maintain constant water quality and temperature.

[9]

Procedure:

Acclimatize the test fish to the experimental tank for a period of several days.[1]

o Prepare two identical feed pellets, one containing a control substance and the other
containing DMPT HCI at a specific concentration.

e Introduce the control and DMPT HCI-containing pellets into different zones of the tank.

o Record the behavior of the fish for a set period, noting the time spent in each zone and the
number of interactions with each pellet.

o Analyze the video recordings to quantify the preference for the DMPT HCI-containing feed.[9]
A preference index, such as Jacob's preference index, can be calculated to determine the
degree of attraction or avoidance.[12]

Diagram 3: Workflow for a Fish Behavioral Preference Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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